Cas no 895651-04-4 (2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide
• CAS No: 895651-04-4
• MF: C₃₀H₃₀N₂O₄
• MW: 482.570208072662
• CID: 6256212
• PubChem ID: 18560587
• Update Time: 2025-10-29

2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide
• F1609-1144
• AKOS001820169
• 895651-04-4
• 2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide
• 2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-isopropylphenyl)acetamide
• 2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-propan-2-ylphenyl)acetamide

• Inchi： 1S/C30H30N2O4/c1-5-36-24-14-15-27-25(16-24)30(35)26(29(34)22-8-6-20(4)7-9-22)17-32(27)18-28(33)31-23-12-10-21(11-13-23)19(2)3/h6-17,19H,5,18H2,1-4H3,(H,31,33)
• InChI Key： STJHAUYQKWJDSL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC(C)=CC=1)=O)=CN2CC(NC1C=CC(=CC=1)C(C)C)=O)=O

Computed Properties

• Exact Mass: 482.22055744g/mol
• Monoisotopic Mass: 482.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide

Comprehensive Overview of 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS No. 895651-04-4)

In the realm of organic chemistry and pharmaceutical research, 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS No. 895651-04-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the quinoline derivative family, a class known for its diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and therapeutic potential, aligning with current trends in drug discovery and medicinal chemistry.

The molecular structure of 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide features a quinoline core substituted with an ethoxy group, a 4-methylbenzoyl moiety, and an N-4-(propan-2-yl)phenylacetamide side chain. This intricate arrangement contributes to its distinct physicochemical properties, such as solubility, stability, and binding affinity. Such characteristics are critical in the development of small-molecule inhibitors and targeted therapies, which are currently hot topics in precision medicine.

One of the most searched questions in the context of quinoline derivatives revolves around their role in anti-inflammatory and anticancer applications. Preliminary studies suggest that 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide may exhibit modulatory effects on specific enzymatic pathways, making it a candidate for further investigation in oncology research. Its potential to interact with kinase proteins has also sparked interest, as kinases are pivotal in cellular signaling and are often targeted in cancer treatment.

From a synthetic perspective, the preparation of 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide involves multi-step organic reactions, including acylations, cyclizations, and amide couplings. These processes are frequently discussed in academic forums and industry publications, particularly in relation to green chemistry and sustainable synthesis. Optimizing these methods to reduce waste and improve yield is a key focus area, reflecting the growing demand for environmentally friendly chemical practices.

Another trending topic tied to this compound is its potential in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, there is a surge in searches for novel compounds that can modulate neuroprotective pathways. While 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide is not yet widely studied in this context, its structural similarity to other neuroactive quinoline derivatives makes it a subject of speculative interest.

In the pharmaceutical industry, the compound's patent status and regulatory considerations are also frequently queried. As of now, detailed information on its clinical trials or commercial availability remains limited, but its molecular profile suggests it could be a valuable addition to the pipeline of investigational drugs. This aligns with the broader industry shift toward personalized medicine and biomarker-driven therapies.

For researchers and chemists, understanding the spectroscopic data (e.g., NMR, IR, and mass spectrometry) of 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide is essential for characterization and quality control. These analytical techniques are often searched in conjunction with the compound's name, highlighting the need for accessible, high-quality reference data.

In summary, 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS No. 895651-04-4) represents a fascinating case study in modern drug development. Its structural complexity, potential therapeutic applications, and relevance to current research trends make it a compound worth watching. As the scientific community continues to explore its properties, this quinoline derivative may well emerge as a key player in addressing some of today's most pressing medical challenges.